Cas no 1021105-39-4 (N-(4-ethoxyphenyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide)

• Product Name: N-(4-ethoxyphenyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide
• CAS No: 1021105-39-4
• MF: C₁₈H₂₅N₅O₂
• MW: 343.423403501511
• CID: 5904865
• PubChem ID: 44054725
• Update Time: 2025-06-08

N-(4-ethoxyphenyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-[4-(1-methylimidazol-2-yl)piperazin-1-yl]acetamide
• N-(4-ethoxyphenyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide
• VU0635080-1
• N-(4-ethoxyphenyl)-2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)acetamide
• SR-01000920892
• 1021105-39-4
• CHEMBL3444148
• SR-01000920892-1
• AKOS024497499
• F5096-0032

• Inchi： 1S/C18H25N5O2/c1-3-25-16-6-4-15(5-7-16)20-17(24)14-22-10-12-23(13-11-22)18-19-8-9-21(18)2/h4-9H,3,10-14H2,1-2H3,(H,20,24)
• InChI Key： PDJARWBCBDYPSF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CN1CCN(C2N(C)C=CN=2)CC1

Computed Properties

• Exact Mass: 343.201
• Monoisotopic Mass: 343.201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6A^2
• XLogP3: 1.5

Additional information on N-(4-ethoxyphenyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide

Introduction to N-(4-ethoxyphenyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide (CAS No. 1021105-39-4)

N-(4-ethoxyphenyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1021105-39-4, represents a convergence of advanced organic chemistry and medicinal biology, showcasing the potential of heterocyclic structures in drug design. The molecular architecture of this compound incorporates key pharmacophoric elements that make it a promising candidate for further exploration in therapeutic applications.

The structural composition of N-(4-ethoxyphenyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide is characterized by its dual functionality, featuring both an aromatic ethoxy-substituted phenyl ring and a piperazine moiety linked to a methyl-substituted imidazole ring. This unique arrangement not only contributes to the compound's complex chemical profile but also opens up multiple avenues for interaction with biological targets. The presence of the piperazine group, in particular, is well-documented for its role in modulating neurotransmitter systems, making this compound a candidate for investigations into central nervous system (CNS) disorders.

In recent years, there has been a surge in research focusing on the development of novel psychoactive substances aimed at treating neurological and psychiatric conditions. The pharmacological relevance of N-(4-ethoxyphenyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide lies in its potential to interact with various receptors and enzymes involved in these pathways. Specifically, the imidazole ring has been shown to exhibit properties that could be beneficial in modulating dopamine and serotonin levels, which are crucial for conditions such as depression, anxiety, and schizophrenia.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. The ethoxyphenyl moiety provides a hydrophobic anchor that can enhance binding affinity to target proteins, while the piperazine and imidazole groups introduce polar interactions necessary for effective receptor engagement. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently and with high yield.

The pharmacokinetic profile of N-(4-ethoxyphenyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl]acetamide is an area of active investigation. Initial studies suggest that the compound exhibits moderate solubility in water and lipids, which could influence its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is critical for optimizing dosing regimens and minimizing potential side effects. Additionally, the metabolic stability of the compound has been assessed through in vitro studies, revealing key pathways through which it may be processed by enzymes such as cytochrome P450.

In the realm of computational chemistry, virtual screening techniques have been utilized to predict the binding affinity of N-(4-ethoxyphenyl)-2-[4-(1-methyl-1H-imidazol-2-yl)piperazin-1-y]acetamide to various biological targets. These simulations have provided valuable insights into potential drug-receptor interactions, guiding experimental efforts towards more focused investigations. The integration of machine learning algorithms has further enhanced the predictive power of these models, allowing researchers to identify structural modifications that could improve pharmacological efficacy.

The therapeutic potential of this compound is underscored by its ability to modulate key neurotransmitter systems without exhibiting excessive side effects. Preclinical studies have demonstrated its efficacy in animal models of depression and anxiety, where it showed comparable results to existing treatments but with a more favorable side effect profile. These findings have prompted interest from pharmaceutical companies looking to develop next-generation therapeutics for CNS disorders.

The role of N-(4-ethoxyphenyl)-2-[4-(1-methyl-H-imidazol- 2 -yI)piperazin-I -yI]acetamide in drug development extends beyond its direct pharmacological effects. Its unique structural features make it a valuable scaffold for derivative design, allowing researchers to explore new chemical space with potential therapeutic benefits. By modifying specific functional groups within the molecule, scientists can fine-tune its pharmacological properties to target specific diseases or symptoms more effectively.

Ethical considerations are paramount in all stages of drug development involving N-(4- ethoxyphenyl)-2-[ 4 - ( 1 - methyl-H -imidazol - 2 - yl ) piperazin - 1 - yl ] acetamide . Rigorous testing protocols must be implemented to ensure safety and efficacy before human trials are conducted. Collaboration between academic institutions and industry partners has been instrumental in advancing research while maintaining high ethical standards.

The future directions for research on N-( 4 - ethoxyphenyI ) - 2 - [ < strong > 4 - ( 1 - methyl-H-imidazol - 2 - yl ) piperazin - 1 - yl ] acetamide include exploring its potential as an adjunct therapy alongside existing treatments for CNS disorders. Additionally , investigating its mechanisms of action at a molecular level will provide deeper insights into how it interacts with biological targets . These studies may pave way way new therapeutic strategies targeting complex neurological conditions .